Cas no 1256261-54-7 (4-(iso-Butylthio)benzoyl chloride)

4-(iso-Butylthio)benzoyl chloride is a specialized organic compound used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its structure, featuring an isobutylthio group and a reactive benzoyl chloride moiety, makes it valuable for introducing sulfur-containing functionalities into target molecules. The compound exhibits high reactivity in acylations and other nucleophilic substitution reactions, enabling efficient derivatization. Its stability under controlled conditions ensures reliable handling in synthetic applications. The presence of the thioether linkage also contributes to unique electronic and steric properties, enhancing its utility in the development of bioactive compounds. Proper storage under anhydrous conditions is recommended to maintain its reactivity.

4-(iso-Butylthio)benzoyl chloride structure

1256261-54-7 structure

Product Name:4-(iso-Butylthio)benzoyl chloride

CAS No:1256261-54-7

MF:C₁₁H₁₃ClOS

MW:228.738321065903

MDL:MFCD22373002

CID:5187605

Update Time:2026-03-05

4-(iso-Butylthio)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-(iso-Butylthio)benzoyl chloride
- MDL： MFCD22373002
- Inchi： 1S/C11H13ClOS/c1-8(2)7-14-10-5-3-9(4-6-10)11(12)13/h3-6,8H,7H2,1-2H3
- InChI Key： XRVOARMVEIYMSY-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=CC=1)SCC(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 186
XLogP3: 4.3
Topological Polar Surface Area: 42.4

4-(iso-Butylthio)benzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB428654-1 g	4-(iso-Butylthio)benzoyl chloride; .	1256261-54-7		1g	€1,621.80	2023-04-23
abcr	AB428654-1g	4-(iso-Butylthio)benzoyl chloride; .	1256261-54-7		1g	€1621.80	2025-02-14

4-(iso-Butylthio)benzoyl chloride Related Literature

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